N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-(2,3-dimethylphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-(2,3-dimethylphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C29H34N2O3S/c1-22-12-14-27(15-13-22)35(33,34)31(28-11-7-8-23(2)24(28)3)21-29(32)30-18-16-26(17-19-30)20-25-9-5-4-6-10-25/h4-15,26H,16-21H2,1-3H3
• InChI Key: KYDYSKBLCBOVLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCC(CC2)CC3=CC=CC=C3)C4=CC=CC(=C4C)C
• Molecular Formula: C29H34N2O3S
• Molecular Weight: 490.7 g/mol

Description

Synthesis Analysis

The synthesis of structurally similar compounds involves complex reactions that yield sterically hindered molecules. For instance, compounds like N-(2,4-dimethylphenyl)-N-methyl-benzenesulfonamide have been synthesized through reactions involving chlorosulfonic acid, highlighting the intricacies of synthesizing sulfonamide derivatives with specific structural features (Rublova et al., 2017). These processes are crucial for creating molecules with desired properties and functions.

Molecular Structure Analysis

The molecular structure of closely related sulfonamide compounds is often determined through crystallographic methods, revealing significant details about their geometry and electronic structure. For example, derivatives of benzenesulfonamide have been structurally characterized, showing how the arrangement of substituents affects the molecule's overall structure and stability. This information is vital for understanding how the compound interacts with other molecules and its potential reactivity (Siddiqui et al., 2008).

Chemical Reactions and Properties

The reactivity of sulfonamide compounds, including those structurally similar to N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-(2,3-dimethylphenyl)-4-methylbenzenesulfonamide, is influenced by their molecular structure. Studies have explored the kinetics of substitution reactions in aqueous solutions, providing insights into the compound's behavior in different chemical environments (Rublova et al., 2017).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystal structure are crucial for understanding how a compound can be used in practical applications. Investigations into similar sulfonamide compounds have utilized techniques like X-ray diffraction to elucidate their crystal structures, providing a basis for predicting the physical behavior of N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-(2,3-dimethylphenyl)-4-methylbenzenesulfonamide.

Chemical Properties Analysis

The chemical properties of sulfonamide derivatives, including acidity, basicity, and reactivity towards nucleophiles or electrophiles, are essential for their application in various fields. Research into compounds like N,N-(2,3-dimethylbut-2-ene-1,4-dienyl)dibenzenesulfonamide sheds light on the types of interactions and bonds that can influence the compound's reactivity and stability in different chemical contexts (Sterkhova et al., 2021).